Cas no 137862-53-4 (Valsartan)

Valsartan is an angiotensin II receptor antagonist that offers effective blood pressure management through competitive inhibition of the AT1 receptor. Its advantages include rapid onset and sustained duration of action, which facilitates therapeutic control in patients with hypertension or heart failure. This results in improved cardiovascular outcomes and reduced risk of complications.
Valsartan structure
Valsartan structure
Product Name:Valsartan
CAS No:137862-53-4
MF:C24H29N5O3
MW:435.518765211105
MDL:MFCD00865840
CID:64498
PubChem ID:125307697
Update Time:2025-06-19

Valsartan Chemical and Physical Properties

Names and Identifiers

    • Valsartan
    • CGP-48933
    • VALSARTAN, MM STANDARD
    • VALSARTAN, USP STANDARD
    • VALSARTAN, RELATED COMPOUND A(R)-N-VALERYL-N-([2'-(1-H-TETRAZOLE)-5-YL)-BIPHENYL-4-YL]-METHYL)-VALINE USP STANDARD
    • VALSARTAN, RELATED COMPOUND C(S)-N-VALERYL-N-([2'-(1-H-TETRAZOLE)-5-YL)-BIPHENYL-4-YL]-METHYL)-VALINE BENZYL ESTER USP STANDARD
    • N-[[(2-Cyano(1.1-Biphenyl)-4-Yl)Methyl]MethylEster]-L-Valine.Hydrochloride
    • ValsartanC24H29N503
    • Diovan, N-(1-Oxopentyl)-N-[[2(1H-tetrazol-5-yl)[1,1biphenyl]-4-yl]methyl]-L-valine, CGP-48933
    • L-Valine, N-(1-oxopentyl)-N-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- (9CI)
    • Nisis
    • Tareg
    • (S)-2-(N-((2''-(1H-TETRAZOL-5-YL)BIPHENYL-4-YL)METHYL)PENTANAMIDO)-3-METHYLBUTANOIC ACID
    • N-Valeryl-N-[2'-(1H-tetrazol-5-yl)biphenyl-4-ylmethyl]-L-valine
    • (S)-2-(N-((2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)pentanamido)-3-methylbutanoic acid
    • CGP 48933
    • GMP
    • L-Valsartan
    • N-(1-N.PENTANOYL)-N-[[2''-(1H-TETRAZOL-5-YL)[1'',1- BIPHENYL]-4-YL]METHYL]-L-VALINE
    • N-(1-Oxopentyl)-N-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-L-valine
    • Valsartan API
    • Valsartane
    • Valsratan
    • N-(1-Oxopentyl)-N-[[2′-(2H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-L-valine
    • 3-Methyl-2-[pentanoyl-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]amino]-butanoic acid
    • N-(1-Oxopentyl)-N-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-L-valine
    • Diovan
    • [ "" ]
    • Provas
    • Exforge
    • N-(p-(o-1H-Tetrazol-5-ylphenyl)benzyl)-N-valeryl-L-valine
    • 80M03YXJ7I
    • C24H29N5O3
    • (2S)-3-methyl-2-[pentanoyl-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]amino]butanoic acid
    • Kalpres
    • Valsarta
    • CHEBI:9927
    • SBI-0206738.P001
    • DS-1248
    • BV164506
    • L-Valine,N-(1-oxopentyl)-N-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-3-yl]methyl]- (9CI)
    • SMR000466318
    • N-valeryl-N-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)valine
    • ENTRESTO COMPONENT VALSARTAN
    • N-(1-oxopentyl)-N-[[2'-(1h-tetrazol-5-yl) [1,1'-bi-phenyl]-4-yl]methyl]-l-valine
    • HMS3651E04
    • (2S)-3-Methyl-2-{pentanoyl-[2'-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-amino}-butyric acid
    • Spectrum2_001120
    • Prexxartan
    • AKOS015994698
    • VAL-489
    • DAFIRO COMPONENT VALSARTAN
    • NSC 758927
    • AB00639940-06
    • KBio2_007423
    • VALSARTAN [INN]
    • NSC-758927
    • EC 604-045-2
    • N-[p-(o-1H-Tetrazol-5-ylphenyl)benzyl]-N-valeryl-L-valine
    • VALSARTAN COMPONENT OF COPALIA
    • VALSARTAN [MART.]
    • HMS2232F05
    • HSDB 7519
    • VALSARTAN COMPONENT OF COPALIA-HCT
    • VALSARTAN (USP MONOGRAPH)
    • SPECTRUM1505209
    • KBio3_003006
    • AM90287
    • UNII-80M03YXJ7I
    • NC00278
    • (S)-N-(1-Carboxy-2-methyl-prop-1-yl)-N-pentanoyl-N-[2'-(1H-tetrazol-5-yl)biphenyl-4-ylmethyl]-amine
    • (s)-3-methyl-2-[N-({4-[2-(2h-1,2,3,4-tetrazol-5-yl) phenyl]phenyl}methyl)pentanamido]butanoic acid
    • HMS1922L21
    • (S)-3-Methyl-2-{pentanoyl-[2'-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-amino}-butyric acid
    • KBioGR_001078
    • HMS2093K22
    • 3-Methyl-2-{pentanoyl-[2''-(1H-tetrazol-5-yl)-biphenyl-4-yl]-amino}-butyric acid
    • Valsartan, Pharmaceutical Secondary Standard; Certified Reference Material
    • VALSARTAN COMPONENT OF DAFIRO-HCT
    • VALSARTAN [WHO-DD]
    • MLS001424088
    • BYVALSON COMPONENT OF VALSARTAN
    • SW197658-2
    • (5)-2-{N-[(2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl]pentanamido}-3-methylbutanoic acid
    • VALSARTAN [USP MONOGRAPH]
    • valsartanum
    • VALSARTAN [USP-RS]
    • CHEMBL1069
    • (s)-3-methyl-2-{pentanoyl-[-2'-(1h-tetrazol-5-yl)-biphenyl-4-ylmethyl]-amino}-butyric acid
    • VALSARTAN COMPONENT OF IMPRIDA-HCT
    • HMS3715P12
    • 137863-60-6
    • Valzaar
    • valsartan (Diovan)
    • BDBM50049186
    • VALSARTAN [EMA EPAR]
    • V0112
    • VALSARTAN (EP IMPURITY)
    • SR-05000001928
    • EXFORGE COMPONENT VALSARTAN
    • DTXCID603735
    • N-(1-Oxopentyl)-N-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-(L)-valine
    • EZR-104
    • VALTURNA COMPONENT VALSARTAN
    • Vals
    • (2~{S})-3-methyl-2-[pentanoyl-[[4-[2-(2~{H}-1,2,3,4-tetrazol-5-yl)phenyl]phenyl]methyl]amino]butanoic acid
    • NSC758927
    • (S)-3-methyl-2-(N-{[2'-(2H-1,2,3,4-tetrazol-5-yl)biphenyl-4-yl]methyl}pentanamido)butanoic acid
    • (S)-3-Methyl-2-{pentanoyl-[2''-(2H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-amino}-butyric acid
    • VALSARTAN [USAN]
    • (2S)-3-Methyl-2-(pentanoyl-((4-(2-(2H-tetrazol-5-yl)phenyl)phenyl)methyl)amino)butanoic acid
    • VALSARTAN [HSDB]
    • Diovan (TN)
    • KBio2_002287
    • (S)-N-(1-carboxy-2-methyl-prop-1-yl)-N-pentanoyl-N-[2'(1H-tetrazol-5-yl)biphenyl-4-yl-methyl]amine
    • VALSARTAN COMPONENT OF EXFORGE HCT
    • (2S)-3-methyl-2-[N-({4-[2-(2H-1,2,3,4-tetrazol-5-yl)phenyl]phenyl}methyl)pentanamido]butanoic acid
    • CCG-101028
    • VALSARTAN (MART.)
    • VALSARTAN (USP-RS)
    • AB00639940-08
    • Valsartan, >=98% (HPLC)
    • BSPBio_003501
    • N-Valeryl-N-[2'-(5-tetrazolyl)biphenyl-4-ylmethyl]-L-valine
    • L-Valine, N-(1-oxopentyl)-N-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
    • N-pentanoyl-N-{[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl}-L-valine
    • Spectrum4_000749
    • MLS000759423
    • VALSARTAN COMPONENT OF VALTURNA
    • MFCD00865840
    • (S)-3-Methyl-2-{pentanoyl-[2''-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-amino}-butyric acid
    • HB3381
    • (S)-N-(1-carboxy-2-methyl-prop-1-yl)-N-pentanoyl-N-[2'-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-amine
    • (2S)-3-Methyl-2-(N-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)pentanamido)butanoic acid
    • HY-18204
    • KS-1194
    • N-pentanoyl-N-{[2'-(1H-tetrazol-5-yl)-1,1'-biphenyl-4-yl]methyl}-L-valine
    • (S)-2-(N-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)pentanamido)-3-methylbutanoic acid
    • s1894
    • VALSARTAN [VANDF]
    • Valpression
    • KBioSS_002289
    • BIDD:GT0345
    • N-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-N-pentanoyl-L-valine
    • Spectrum_001796
    • D00400
    • COPALIA COMPONENT VALSARTAN
    • DB00177
    • CCG-221275
    • VALSARTAN [EP IMPURITY]
    • C09CA03
    • NCGC00178027-11
    • (s)-2-(n-((2'-(1h-tetrazol-5-yl)biphenyl-4-yl)methyl)pentanamido)-3-methylbutanoic acid
    • (2R)-3-Methyl-2-[pentanoyl[[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl]amino]butanoic Acid (Valsartan (R)-Enantiomer)
    • VALSARTAN COMPONENT OF DIOVAN HCT
    • BRD-K45158365-001-05-6
    • Varexan
    • VALSARTAN (EP MONOGRAPH)
    • Valsartan, United States Pharmacopeia (USP) Reference Standard
    • CS-1967
    • L-Valine, N-(1-oxopentyl)-N-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
    • COPALIA-HCT COMPONENT VALSARTAN
    • BRD-K45158365-001-02-3
    • VALSARTAN COMPONENT OF ENTRESTO
    • U35
    • Valsartan for system suitability, European Pharmacopoeia (EP) Reference Standard
    • GTPL3937
    • VALSARTAN [ORANGE BOOK]
    • EN300-6482022
    • EXFORGE HCT COMPONENT VALSARTAN
    • (2S)-3-Methyl-2-{N-pentanoyl-N'-[2'-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-amino}-butanoic acid
    • VALSARTAN COMPONENT OF EXFORGE
    • Valsartan- Bio-X
    • AC-4543
    • L-Valine,N-(1-oxopentyl)-N-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-3-yl]methyl]-(9ci)
    • (S)-3-methyl-2-[N-({4-[2-(2H-1,2,3,4-tetrazol-5-yl)phenyl]phenyl}methyl)pentanamido]butanoic acid
    • DAFIRO-HCT COMPONENT VALSARTAN
    • IMPRIDA-HCT COMPONENT VALSARTAN
    • (S)-N-valeryl-N-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)-methyl)-valine
    • VALSARTAN COMPONENT OF IMMPRIDA
    • AB00639940_11
    • Valsartan (JP17/USP/INN)
    • (S)-N-valeryl-N-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]-methyl}-valine
    • [3H]valsartan
    • J-007068
    • BCP05184
    • AKOS015914315
    • Valsartan (USAN:USP:INN:BAN)
    • Z1379303659
    • GTPL593
    • Spectrum3_001831
    • Miten
    • Kalpress
    • N-pentanoyl-N-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-L-valine
    • Spectrum5_001582
    • SPBio_001260
    • Q155472
    • IMPRIDA COMPONENT VALSARTAN
    • KBio2_004855
    • (S)-2-(N-((2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)pentanamido)-3-methylbutanoicacid
    • AGSAV301 COMPONENT VALSARTAN
    • L-Valine, N-(1-oxopentyl)-N-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
    • DTXSID6023735
    • 3-Methyl-2-{((S)-pentanoyl)-[2''-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-amino}-butyric acid
    • Valsartana
    • Pharmakon1600-01505209
    • ACWBQPMHZXGDFX-QFIPXVFZSA-N
    • 2-{[2''-(2,3-Dihydro-1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-pentanoyl-amino}-3-methyl-butyric acid
    • DIOVAN HCT COMPONENT VALSARTAN
    • VALSARTAN [EP MONOGRAPH]
    • Valsartan,(S)
    • HMS2051L12
    • NCGC00178027-08
    • Valtan
    • SR-05000001928-1
    • Valsartan, European Pharmacopoeia (EP) Reference Standard
    • 137862-53-4
    • VALSARTAN [JAN]
    • Valsartan for peak identification, European Pharmacopoeia (EP) Reference Standard
    • SCHEMBL2542
    • N-(1-Oxopentyl)-N-
    • VALSARTAN [MI]
    • VALSARTAN COMPONENT OF BYVALSON
    • AB00639940_09
    • (S)-N-(1-carboxy-2-methylprop-1-yl)-N-pentanoyl-N-
    • (2S)-3-methyl-2-(N-{[2'-(1H-1,2,3,4-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl]methyl}pentanamido)butanoic acid
    • Valsartan [USAN:USP:INN:BAN]
    • BRD-K45158365-001-11-4
    • BRD-K45158365-001-10-6
    • NCGC00178027-19
    • MDL： MFCD00865840
    • Inchi： 1S/C24H29N5O3/c1-4-5-10-21(30)29(22(16(2)3)24(31)32)15-17-11-13-18(14-12-17)19-8-6-7-9-20(19)23-25-27-28-26-23/h6-9,11-14,16,22H,4-5,10,15H2,1-3H3,(H,31,32)(H,25,26,27,28)/t22-/m0/s1
    • InChI Key： ACWBQPMHZXGDFX-QFIPXVFZSA-N
    • SMILES： OC([C@H](C(C)C)N(C(CCCC)=O)CC1C=CC(C2=CC=CC=C2C2N=NNN=2)=CC=1)=O

Computed Properties

  • Exact Mass: 435.22700
  • Monoisotopic Mass: 435.22704
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 608
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.4

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.212g/cm3
  • Melting Point: 117°C(lit.)
  • Boiling Point: 684.9 °C at 760 mmHg
  • Flash Point: 368ºC
  • Refractive Index: 1.586
  • Solubility: DMSO: ≥20mg/mL
  • Stability/Shelf Life: Hygroscopic
  • PSA: 112.07000
  • LogP: 4.16170
  • Merck: 9916
  • Specific Rotation: -55.0° - -70.0° (c=1, MeOH)
  • Optical Activity: [α]/D -55 to -70°, c = 1 in methanol
  • Sensitiveness: Sensitive to humidity
  • Solubility: DMSO: ≥20mg/mL

Valsartan Security Information

Valsartan Customs Data

  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Valsartan Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.
BBP80008-5mg
Valsartan
 137862-53-4 99.0%
5mg
 ¥100 2021-05-07
MedChemExpress
HY-18204-10mM*1mLinDMSO
Valsartan
 137862-53-4 ≥98.0%
10mM*1mLinDMSO
 ￥550 2022-05-18
MedChemExpress
HY-18204-10mg
Valsartan
 137862-53-4 99.87%
10mg
 ￥500 2024-04-20
MedChemExpress
HY-18204-50mg
Valsartan
 137862-53-4 99.87%
50mg
 ￥1600 2024-04-20
MedChemExpress
HY-18204-100mg
Valsartan
 137862-53-4 99.87%
100mg
 ￥2400 2024-04-20
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
V129241-1g
Valsartan
 137862-53-4 ≥98% (HPLC)
1g
 ¥30.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
V129241-100g
Valsartan
 137862-53-4 ≥98% (HPLC)
100g
 ¥394.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
V129241-5g
Valsartan
 137862-53-4 ≥98% (HPLC)
5g
 ¥43.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
V129241-25g
Valsartan
 137862-53-4 ≥98% (HPLC)
25g
 ¥154.90 2023-08-31
AstaTech
47902-1/G
VALSARTAN
 137862-53-4 97%
1g
 $37 2023-09-17

Valsartan Production Method

Production Method 1

137862-53-4 137862-53-4
1369773-39-6 1369773-39-6
137862-53-4 137862-53-4
936623-90-4 936623-90-4
149709-62-6 149709-62-6
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Acetone ,  Isopropyl acetate ,  Heptane ,  Water ;  rt → 45 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  < 45 °C
Reference
A method for preparation of LCZ696
, China, , ,

Production Method 2

137862-53-4 137862-53-4
149709-62-6 149709-62-6
137862-53-4 137862-53-4
936623-90-4 936623-90-4
149709-62-6 149709-62-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Acetone ,  Water ;  1 h, 25 - 35 °C
Reference
Preparation of solid state forms of trisodium salt of valsartan/sacubitril complex and sacubitril sodium
, World Intellectual Property Organization, , ,

Production Method 3

42882-31-5 42882-31-5
137862-53-4 137862-53-4
149709-62-6 149709-62-6
137862-53-4 137862-53-4
936623-90-4 936623-90-4
149709-62-6 149709-62-6
Reaction Conditions
1.1 Solvents: Acetone ;  10 min, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  10 - 20 °C; 1 h, 10 - 20 °C
Reference
Preparation of sacubitril and salt thereof and novel compounds used in the process
, World Intellectual Property Organization, , ,

Production Method 4

391230-93-6 391230-93-6
149690-05-1 149690-05-1
137862-53-4 137862-53-4
936623-90-4 936623-90-4
149709-62-6 149709-62-6
Reaction Conditions
1.1 Solvents: Acetone ,  Water ;  10 min, rt; 30 min, rt → 80 °C
Reference
Novel crystal forms of entresto: a supramolecular complex of trisodium sacubitril/valsartan hemi-pentahydrate
Shaikh, Tabrez R.; George, Christy P.; Bhukya, Priyanka; Shelke, Nikita; Pawar, Komal; et al, CrystEngComm, 2022, 24(42), 7387-7393

Production Method 5

137862-53-4 137862-53-4
1369773-39-6 1369773-39-6
137862-53-4 137862-53-4
936623-90-4 936623-90-4
149709-62-6 149709-62-6
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Isopropyl acetate ,  Water ;  rt; 4 h, 50 °C
1.2 Reagents: Carbon Solvents: Acetone ;  5 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  rt; 1 h, 45 °C; 45 °C → rt; 2 h, rt
Reference
Preparation of sacubitril valsartan sodium
, China, , ,

Production Method 6

391230-93-6 391230-93-6
108-30-5 108-30-5
149690-12-0 149690-12-0
137862-53-4 137862-53-4
936623-90-4 936623-90-4
149709-62-6 149709-62-6
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Isopropyl acetate ;  4 - 6 h, rt
1.2 Reagents: Water
1.3 Solvents: Water ;  2 - 3 h, rt
Reference
Preparation of sacubitril valsartan sodium salt
, China, , ,

Production Method 7

137862-53-4 137862-53-4
149709-62-6 149709-62-6
137862-53-4 137862-53-4
936623-90-4 936623-90-4
149709-62-6 149709-62-6
Reaction Conditions
1.1 Solvents: Acetone ;  10 min, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  0 - 10 °C; 1 h, 0 - 10 °C
Reference
Novel crystalline form of trisodium sacubitril-valsartan hemipentahydrate
, India, , ,

Valsartan Raw materials

Valsartan Preparation Products

Valsartan Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:137862-53-4)Valsartan
Order Number:A807313
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:47
Price ($):167.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:137862-53-4)Valsartan
Order Number:LE9186
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:00
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:137862-53-4)Valsartan
Order Number:sfd13617
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
(CAS:137862-53-4)Valsartan
Order Number:JH214
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
(CAS:137862-53-4)Valsartan
Order Number:LE051
Stock Status:in Stock
Quantity:5KG/1KG/25KG/100KG
Purity:99% HPLC
Pricing Information Last Updated:Thursday, 14 August 2025 14:44
Price ($):negotiated
Email:617971708@qq.com

Valsartan Related Literature

Related Categories

137862-53-4 (Valsartan) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:137862-53-4)Valsartan
A807313
Purity:99%
Quantity:500g
Price ($):167.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:137862-53-4)Valsartan
LE9186
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email